7-Bromo Binding Free Energy at 5-HT2 Receptors
In a head-to-head comparative study, the 7-brominated dihydrobenzofuran analog (6b) demonstrated a binding free energy gain of 2.4–3.2 kcal/mol relative to the non-brominated congener (6a) at rat cortical 5-HT2 receptors. This value exceeds the contribution expected from hydrophobic surface area alone by a factor of 2–3, implicating a specific polar halogen–receptor interaction [1].
| Evidence Dimension | Binding free energy contribution of 7-bromo substituent (ΔΔG, kcal/mol) |
|---|---|
| Target Compound Data | 2.4–3.2 kcal/mol (compound 6b: 1-(7-bromo-5-methoxy-2,3-dihydrobenzofuran-4-yl)-2-aminopropane) |
| Comparator Or Baseline | 0 kcal/mol (compound 6a: 1-(5-methoxy-2,3-dihydrobenzofuran-4-yl)-2-aminopropane, des-bromo baseline) |
| Quantified Difference | +2.4 to +3.2 kcal/mol (2–3× greater than hydrophobic prediction) |
| Conditions | [125I]-(R)-DOI radioligand displacement assay using rat cortical homogenate 5-HT2 receptors; two-lever drug-discrimination paradigm in rats trained to discriminate LSD (0.08 mg/kg) from saline |
Why This Matters
This quantifies the binding advantage conferred specifically by the 7-bromo substituent on the dihydrobenzofuran core, providing a predictive basis for selecting the brominated analog when target engagement requires enhanced affinity at serotonergic receptors.
- [1] Nichols, D. E., Hoffman, A. J., Oberlender, R. A., & Riggs, R. M. (1991). 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. Journal of Medicinal Chemistry, 34(1), 276-281. DOI: 10.1021/jm00105a043. View Source
